Cas no 2034587-37-4 (1-amino-3-methoxy-2-methylpropan-2-ol; oxalic acid)

• Product Name: 1-amino-3-methoxy-2-methylpropan-2-ol; oxalic acid
• CAS No: 2034587-37-4
• MF: C₇H₁₅NO₆
• MW: 209.19710278511
• CID: 6245977
• PubChem ID: 76145248
• Update Time: 2025-10-23

1-amino-3-methoxy-2-methylpropan-2-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-methoxy-2-methylpropan-2-ol; oxalic acid
• F2189-1060
• 2034587-37-4
• 1-amino-3-methoxy-2-methylpropan-2-ol;oxalic acid
• AKOS026681556
• 1-amino-3-methoxy-2-methylpropan-2-ol oxalate

• Inchi： 1S/C5H13NO2.C2H2O4/c1-5(7,3-6)4-8-2;3-1(4)2(5)6/h7H,3-4,6H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： NTNVJFAYAGHRBW-UHFFFAOYSA-N
• SMILES： OC(C)(COC)CN.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 209.08993720g/mol
• Monoisotopic Mass: 209.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Additional information on 1-amino-3-methoxy-2-methylpropan-2-ol; oxalic acid

Chemical Profile of 1-amino-3-methoxy-2-methylpropan-2-ol and oxalic acid (CAS No. 2034587-37-4)

The compound 1-amino-3-methoxy-2-methylpropan-2-ol, identified by the CAS number 2034587-37-4, is a versatile intermediate in organic synthesis with significant applications in pharmaceutical and fine chemical industries. Its molecular structure, featuring an amino group, a methoxy group, and a secondary alcohol functionality, makes it a valuable building block for the synthesis of more complex molecules. This compound has garnered attention due to its role in the development of novel therapeutic agents and its potential in catalytic processes.

Oxalic acid, another key chemical referenced in this profile, is a dicarboxylic acid with the molecular formula C₂H₂O₄. While commonly known for its applications in cleaning agents and as a reducing agent in analytical chemistry, oxalic acid also plays a crucial role in organic synthesis. Its ability to act as a chelating agent and its reactivity with various metal ions make it indispensable in coordination chemistry and catalysis. The interaction between oxalic acid and compounds like 1-amino-3-methoxy-2-methylpropan-2-ol can lead to the formation of novel complexes that exhibit unique catalytic properties.

Recent research has highlighted the importance of 1-amino-3-methoxy-2-methylpropan-2-ol in the development of bioactive molecules. Studies have demonstrated its utility as a precursor in the synthesis of non-proteinogenic amino acids, which are essential for creating novel antibiotics and antiviral agents. The presence of both an amino group and an alcohol moiety allows for diverse functionalization strategies, enabling chemists to tailor the compound for specific biological targets. For instance, modifications at the methoxy group have been explored to enhance binding affinity to biological receptors, making this compound a promising candidate for drug discovery.

In parallel, oxalic acid has been investigated for its potential in green chemistry initiatives. Researchers have leveraged its ability to form stable complexes with transition metals to develop efficient catalysts for organic transformations. These catalysts are not only effective but also environmentally benign, aligning with the growing emphasis on sustainable chemical practices. The combination of 1-amino-3-methoxy-2-methylpropan-2-ol and oxalic acid has been explored in the context of asymmetric synthesis, where chiral auxiliaries derived from these compounds have been used to achieve high enantioselectivity in catalytic reactions.

The pharmaceutical industry has also shown interest in derivatives of 1-amino-3-methoxy-2-methylpropan-2-ol due to its structural similarity to natural products known for their therapeutic effects. By incorporating this scaffold into drug candidates, researchers aim to exploit its biological activity while minimizing side effects. For example, modifications have been made to enhance metabolic stability and improve oral bioavailability. Such efforts are critical in translating laboratory discoveries into viable clinical treatments.

Furthermore, the role of oxalic acid as an oxidizing agent has been revisited in modern synthetic methodologies. Its ability to participate in redox reactions has been harnessed to develop novel synthetic routes that are more efficient and scalable. This has particular relevance in industrial settings where cost-effectiveness and sustainability are paramount. The synergy between 1-amino-3-methoxy-2-methylpropan-2-ol and oxalic acid in these processes underscores their combined potential as versatile reagents.

Future directions in the study of these compounds may include exploring their applications in material science and nanotechnology. The unique properties of metal complexes formed from oxalic acid could lead to advancements in magnetic materials or conductive polymers. Similarly, derivatives of 1-amino-3-methoxy-2-methylpropan-2-ol might find use as monomers or crosslinking agents in polymer chemistry.

In conclusion, both 1-amino-3-methoxy-2-methylpropan-2-ol (CAS No. 2034587-37-4) and oxalic acid are multifaceted chemicals with broad applications across multiple domains of chemistry. Their ongoing investigation promises new insights into synthetic methodologies, pharmaceutical development, and sustainable practices. As research continues to uncover their full potential, these compounds will undoubtedly remain at the forefront of chemical innovation.